Cas no 606921-20-4 (Pentacene, 1,11-dinitro-)
Pentacene, 1,11-dinitro- structure
Product Name:Pentacene, 1,11-dinitro-
CAS No:606921-20-4
MF:C22H12N2O4
MW:368.341685295105
CID:1620789
Update Time:2024-09-12
Pentacene, 1,11-dinitro- Chemical and Physical Properties
Names and Identifiers
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- Pentacene, 1,11-dinitro-
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- Inchi: 1S/C22H12N2O4/c25-23(26)21-5-1-3-13-7-15-9-16-8-14-4-2-6-22(24(27)28)20(14)12-18(16)10-17(15)11-19(13)21/h1-12H
- InChI Key: QDOJACAPXVLLFO-UHFFFAOYSA-N
- SMILES: C1=CC2=CC3=CC4=CC5=CC=CC([N+]([O-])=O)=C5C=C4C=C3C=C2C([N+]([O-])=O)=C1
Computed Properties
- Exact Mass: 368.07976
Experimental Properties
- Density: 1.475±0.06 g/cm3(Predicted)
- Boiling Point: 647.4±35.0 °C(Predicted)
- PSA: 86.28
Pentacene, 1,11-dinitro- Related Literature
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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